Cas no 2096338-43-9 (5-(Cyclopropylaminomethyl)-2-fluorophenylboronic acid pinacol ester)

5-(Cyclopropylaminomethyl)-2-fluorophenylboronic acid pinacol ester structure
2096338-43-9 structure
Product Name:5-(Cyclopropylaminomethyl)-2-fluorophenylboronic acid pinacol ester
CAS No:2096338-43-9
MF:C16H23BFNO2
MW:291.168728113174
MDL:MFCD18434459
CID:4638128
PubChem ID:53217307
Update Time:2024-11-05

5-(Cyclopropylaminomethyl)-2-fluorophenylboronic acid pinacol ester Chemical and Physical Properties

Names and Identifiers

    • 5-(cyclopropylaminomethyl)-2-fluorophenylboronic acid pinacol ester
    • N-[[4-fluoro-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]methyl]cyclopropanamine
    • BS-34385
    • 5-(cyclopropylaminomethyl)-2-fluorophenylboronicacidpinacolester
    • MFCD18434459
    • CS-0176407
    • E84575
    • N-{[4-FLUORO-3-(4,4,5,5-TETRAMETHYL-1,3,2-DIOXABOROLAN-2-YL)PHENYL]METHYL}CYCLOPROPANAMINE
    • 2096338-43-9
    • N-(4-Fluoro-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzyl)cyclopropanamine
    • 5-(Cyclopropylaminomethyl)-2-fluorophenylboronic acid pinacol ester
    • MDL: MFCD18434459
    • Inchi: 1S/C16H23BFNO2/c1-15(2)16(3,4)21-17(20-15)13-9-11(5-8-14(13)18)10-19-12-6-7-12/h5,8-9,12,19H,6-7,10H2,1-4H3
    • InChI Key: SQQJLXGGSCDYOG-UHFFFAOYSA-N
    • SMILES: FC1C=CC(=CC=1B1OC(C)(C)C(C)(C)O1)CNC1CC1

Computed Properties

  • Exact Mass: 291.181
  • Monoisotopic Mass: 291.181
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 21
  • Rotatable Bond Count: 4
  • Complexity: 371
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 30.5

5-(Cyclopropylaminomethyl)-2-fluorophenylboronic acid pinacol ester Pricemore >>

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